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Compound of Interest

Compound Name: Ketorolac-d5

Cat. No.: B585921 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of potent

compounds like Ketorolac-d5 is paramount. Although a specific Safety Data Sheet (SDS) for

the deuterated form is not readily available, the safety protocols for Ketorolac and its

tromethamine salt are directly applicable, as the deuteration is unlikely to alter the compound's

primary pharmacological and toxicological properties. This guide provides a comprehensive

operational and disposal plan to ensure laboratory safety.

Hazard Identification and Risk Assessment
Ketorolac is a potent non-steroidal anti-inflammatory drug (NSAID). It is considered toxic if

swallowed and can cause irritation to the eyes, skin, and respiratory system.[1][2] Long-term or

repeated exposure may have adverse effects on the gastrointestinal, hematopoietic, nervous,

cardiovascular systems, liver, and kidneys.[3]

Quantitative Toxicity and Exposure Data

While a specific Occupational Exposure Limit (OEL) for Ketorolac has not been established, it

is prudent to handle it as a potent compound. Some jurisdictions may classify it under "inert or

nuisance dust" for regulatory purposes in the absence of a specific limit.[1]
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Data Point Value Species Reference

Oral LD50 (Ketorolac

Tromethamine)
200 mg/kg Mouse [4]

Oral LD50 (Ketorolac

Tromethamine)
431 mg/kg Rat [4]

OSHA PEL (as Inert or

Nuisance Dust)
15 mg/m³ (Total dust) N/A [1]

Oregon PEL (as Inert

or Nuisance Dust)
10 mg/m³ (Total dust) N/A [1]

Operational Plan: Safe Handling of Ketorolac-d5
A systematic approach to handling Ketorolac-d5 is crucial to minimize exposure and ensure a

safe laboratory environment.

Engineering Controls
The primary method for controlling exposure should be through engineering controls.

Ventilation: All work with solid Ketorolac-d5 should be conducted in a well-ventilated area.[1]

A certified chemical fume hood or a powder containment hood is recommended to minimize

inhalation of airborne particles.

Containment: For procedures that may generate dust, such as weighing or aliquoting, use of

a glove box or other containment enclosure is advisable.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory when handling Ketorolac-d5.
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PPE Item Specification Rationale

Gloves
Nitrile or latex gloves (double-

gloving recommended)
Prevents skin contact.[3][5]

Eye Protection
Chemical safety goggles or a

face shield

Protects eyes from dust and

splashes.[3][4]

Lab Coat
A dedicated lab coat,

preferably disposable

Protects skin and clothing from

contamination.[4]

Respiratory Protection
A NIOSH-approved respirator

(e.g., N95)

Required when handling

powders outside of a

containment system to prevent

inhalation.[1][2][4]

Handling Procedures
Preparation: Before handling, ensure all necessary equipment and safety measures are in

place. Designate a specific area for handling Ketorolac-d5.

Weighing and Transfer: Handle solid Ketorolac-d5 with care to avoid generating dust. Use

appropriate tools for transfer.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to

prevent splashing.

Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn.[2]

Do not eat, drink, or smoke in the laboratory.

Emergency Procedures
In case of accidental exposure, immediate action is critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek medical attention.[1]

[2]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water. Seek

medical attention if irritation persists.[1][2]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2][4]

Disposal Plan for Ketorolac-d5
Proper disposal of Ketorolac-d5 and associated waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste: All solid waste contaminated with Ketorolac-d5, including unused compound,

contaminated PPE (gloves, lab coats), and weighing papers, should be collected in a

designated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Ketorolac-d5 should be collected in a separate, labeled

hazardous waste container. Do not dispose of down the drain.[6]

Sharps: Any sharps contaminated with Ketorolac-d5 must be disposed of in a designated

sharps container.

Labeling and Storage
All waste containers must be clearly labeled with "Hazardous Waste" and the specific

chemical name (Ketorolac-d5).
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Store waste containers in a secure, designated area away from incompatible materials.

Final Disposal
Arrange for the disposal of hazardous waste through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor.[7] All disposal

must be in accordance with local, state, and federal regulations.

Workflow for Handling Ketorolac-d5
The following diagram illustrates the key steps and decision points in the safe handling and

disposal of Ketorolac-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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